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Compound of Interest

Compound Name:
3,5-Dichloro-2-

(trichloromethyl)pyridine

Cat. No.: B072849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dichloro-2-
(trichloromethyl)pyridine, including its chemical identity, physicochemical properties, and key

experimental protocols. The information is intended to support research and development

activities in the chemical and pharmaceutical sciences.

Chemical Identity and Synonyms
The compound of interest is identified by the IUPAC name 3,5-Dichloro-2-
(trichloromethyl)pyridine. It is a chlorinated derivative of pyridine with the chemical formula

C₆H₂Cl₅N.

Synonyms:

Pyridine, 3,5-dichloro-2-(trichloromethyl)-[1]

3,5-Dichloro-2-trichloromethyl pyridine[2]

Physicochemical Properties
A summary of the known quantitative data for 3,5-Dichloro-2-(trichloromethyl)pyridine is

presented in the table below. This information is crucial for understanding its behavior in

various experimental settings.
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Property Value Units Reference

IUPAC Name

3,5-dichloro-2-

(trichloromethyl)pyridi

ne

- [2]

CAS Number 1128-16-1 - [2]

Molecular Formula C₆H₂Cl₅N - [2]

Molecular Weight 265.352 g/mol [2]

Enthalpy of

Vaporization (ΔvapH°)
56.27 kJ/mol [2]

LogP 3.87 - [1]

Experimental Protocols
Detailed experimental procedures are essential for the replication and advancement of

scientific research. This section outlines key methodologies related to the synthesis and

analysis of 3,5-Dichloro-2-(trichloromethyl)pyridine.

Synthesis of 3,5-Dichloro-2-(trichloromethyl)pyridine
While specific, detailed protocols for the synthesis of 3,5-Dichloro-2-
(trichloromethyl)pyridine are not readily available in the provided search results, the general

synthetic strategy for related compounds involves the chlorination of picoline derivatives. For

instance, the synthesis of the isomeric 2,3-dichloro-5-(trichloromethyl)pyridine often starts from

nicotinic acid or 3-picoline, involving chlorination steps. A potential synthetic pathway for 3,5-
Dichloro-2-(trichloromethyl)pyridine could be inferred from these related preparations.

A generalized workflow for the synthesis of chlorinated picoline derivatives is depicted below.
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General Synthetic Workflow for Chlorinated Pyridines
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Caption: Generalized synthetic pathway for chlorinated pyridines.

Analytical Methodology
An analytical method for 3,5-Dichloro-2-(trichloromethyl)pyridine using reverse-phase High-

Performance Liquid Chromatography (HPLC) has been described.[1] This technique is suitable

for the separation and quantification of the compound.

General HPLC Conditions:

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of
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phosphoric acid.[1]

Column: A Newcrom R1 HPLC column is suggested.[1]

The following diagram illustrates a typical experimental workflow for the HPLC analysis of a

chemical compound.

HPLC Analysis Workflow
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Caption: Standard workflow for HPLC analysis.

Conclusion
This technical guide provides foundational information on 3,5-Dichloro-2-
(trichloromethyl)pyridine for the scientific community. While key identifiers and some

physicochemical data are available, further research is needed to establish detailed
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experimental protocols for its synthesis and analysis, as well as to fully characterize its

properties. The provided information on related compounds and general methodologies can

serve as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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